Cas no 2228283-34-7 (3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine
• CAS No: 2228283-34-7
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 6318214
• PubChem ID: 165967251
• Update Time: 2025-10-29

3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine
• EN300-1947201
• 3,3-difluoro-1-[4-(methylsulfanyl)phenyl]cyclobutan-1-amine
• 2228283-34-7

• Inchi： 1S/C11H13F2NS/c1-15-9-4-2-8(3-5-9)10(14)6-11(12,13)7-10/h2-5H,6-7,14H2,1H3
• InChI Key： PSEHGSBWJLZAHP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 229.07367692g/mol
• Monoisotopic Mass: 229.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.3Ų

Additional information on 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine

Introduction to 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine (CAS No. 2228283-34-7)

3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine, identified by its CAS number 2228283-34-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amines characterized by its unique structural features, including a cyclobutane ring substituted with fluorine atoms and a phenyl group bearing a methylsulfanyl (methylthio) moiety at the para position. The presence of these fluorine atoms and the methylsulfanyl group imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine is particularly intriguing due to its potential biological activity. The cyclobutane ring, being a rigid bicyclic structure, can contribute to high binding affinity and selectivity when interacting with biological targets. Additionally, the fluorine substituents are well-known for their ability to modulate metabolic stability and binding interactions, while the methylsulfanyl group can enhance solubility and bioavailability. These features make this compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds for their applications in pharmaceuticals. The incorporation of fluorine atoms into drug molecules has been shown to improve pharmacokinetic properties, such as bioavailability and metabolic half-life. For instance, fluoroalkyl groups have been widely used in antiviral and anticancer drugs due to their ability to enhance binding affinity to enzymes and receptors. Similarly, the methylsulfanyl group can serve as a pharmacophore that interacts with specific biological targets, influencing the compound's efficacy and mechanism of action.

Current research in the field of medicinal chemistry has highlighted the importance of 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine as a potential lead compound for further optimization. Studies have demonstrated that derivatives of this compound exhibit promising activity against various diseases, including inflammatory disorders and infectious diseases. The structural flexibility provided by the cyclobutane ring allows for modifications that can fine-tune biological activity, while the presence of fluorine and methylsulfanyl groups ensures favorable pharmacokinetic profiles.

The synthesis of 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the cyclobutane ring typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or halogen-metal exchange processes. Similarly, the attachment of the methylsulfanyl group at the para position of the phenyl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity.

One of the key challenges in synthesizing this compound is achieving regioselectivity during functionalization. The presence of multiple reactive sites in the molecule requires careful planning to ensure that modifications occur at the desired positions. Advanced computational techniques have been employed to predict reaction outcomes and optimize synthetic routes. These approaches have significantly improved the efficiency and scalability of producing 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine, enabling researchers to explore its full potential in drug discovery.

Evaluation of 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine in preclinical studies has revealed several promising properties. In vitro assays have shown that this compound exhibits inhibitory activity against specific enzymes and receptors relevant to various diseases. Additionally, animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These findings suggest that further development could lead to a novel therapeutic agent with potential clinical applications.

The future direction of research on 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine includes optimizing its chemical structure for improved efficacy and safety. This involves exploring analogues with different substituents on the cyclobutane ring or phenyl group to modulate biological activity. Furthermore, investigation into its mechanism of action will provide insights into how it interacts with biological targets and could guide future drug design efforts.

The impact of CAS No. 2228283-34-7 on pharmaceutical development is significant due to its unique structural features and potential biological activity. As research continues to uncover new applications for fluorinated heterocyclic compounds, compounds like 3,3-difluoro-1-4-(methylsulfanyl)phenylcyclobutan-1-amine are likely to play a crucial role in discovering next-generation therapeutics. The combination of innovative synthetic methodologies and rigorous biological evaluation ensures that this compound remains at the forefront of pharmaceutical innovation.